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Compound of Interest

Compound Name: 1,4-Bis(bromomethyl)benzene

Cat. No.: B118104

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for a,a’-Dibromo-p-xylene
(CAS No. 623-24-5), a versatile reagent in organic synthesis. Due to its hazardous properties,
strict adherence to safety protocols is imperative.

Hazard Identification and Classification

a,a'-Dibromo-p-xylene is a potent lachrymator and corrosive substance that can cause severe
tissue damage upon contact.[1] It is classified as a hazardous substance and requires careful
handling in a controlled laboratory environment.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.[4][5]
H314: Causes severe skin

Skin Corrosion/Irritation 1B burns and eye damage.[4][5]
[61[71[8]

Serious Eye Damage/Eye H318: Causes serious eye

Irritation damage.[9]

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation.[6][7]

_ H290: May be corrosive to
Corrosive to Metals 1

metals.[4][5]

Source: Multiple Safety Data Sheets

Physical and Chemical Properties

Understanding the physical and chemical properties of a,a'-Dibromo-p-xylene is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Data
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Property Value
Molecular Formula CsHsBr2[10]
Molecular Weight 263.96 g/mol [7][8][10]
Appearance White to light yellow crystalline powder.[1][2][8]
Melting Point 143-145 °C (lit.)[6][7]
Boiling Point 245 °C (lit.)[6][7]
N Soluble in dioxane (hot), hydrolyzes in water.[8]
Solubility
[11]
1,4-Bis(bromomethyl)benzene, p-Xylylene
Synonyms

dibromide.[4][5][6]

Toxicological Information

The toxicological properties of a,a'-Dibromo-p-xylene have not been fully investigated, and
quantitative data such as LD50 and LC50 values are not readily available.[9][12] However, the
available information indicates that it is extremely destructive to tissues of the mucous
membranes, upper respiratory tract, eyes, and skin.[1]

Mechanism of Toxicity

As a benzylic halide, a,a’-Dibromo-p-xylene is a reactive alkylating agent. Its lachrymatory and
corrosive effects are believed to stem from its ability to react with nucleophilic functional groups
(e.g., sulfhydryl, amino, hydroxyl groups) present in biological macromolecules such as
proteins and nucleic acids. This indiscriminate alkylation can lead to enzyme inactivation,
disruption of cellular membranes, and initiation of inflammatory responses, resulting in tissue
damage and irritation.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.scbt.com/p/alpha-alphaprime-dibromo-p-xylene-623-24-5
https://www.sigmaaldrich.com/SG/en/product/aldrich/d44804
https://www.echemi.com/produce/pr2412031245-alpha-alpha-dibromo-p-xylene.html
https://www.scbt.com/p/alpha-alphaprime-dibromo-p-xylene-623-24-5
https://www.haz-map.com/Agents/20173
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7235218.htm
https://www.echemi.com/produce/pr2412031245-alpha-alpha-dibromo-p-xylene.html
https://www.sigmaaldrich.com/US/en/product/aldrich/d44804
https://www.sigmaaldrich.com/SG/en/product/aldrich/d44804
https://www.sigmaaldrich.com/US/en/product/aldrich/d44804
https://www.sigmaaldrich.com/SG/en/product/aldrich/d44804
https://www.echemi.com/produce/pr2412031245-alpha-alpha-dibromo-p-xylene.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4743476/
https://patents.google.com/patent/US3932542A/en
https://www.tcichemicals.com/CA/en/p/D0216
https://www.sigmaaldrich.com/US/en/product/aldrich/d44804
https://www.chemicalbook.com/msds/alpha-alpha-dibromo-p-xylene.pdf
https://www.fishersci.com/store/msds?partNumber=AC112941000&countryCode=US&language=en
https://www.haz-map.com/Agents/20173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Postulated Mechanism of Lachrymatory Action
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Caption: Postulated mechanism of a,a’-Dibromo-p-xylene toxicity.
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Experimental Protocols and Handling Precautions
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory. The following table outlines the minimum
requirements.

Table 3: Required Personal Protective Equipment

Body Part Protection Standard

Chemical safety gogglesanda  OSHA 29 CFR 1910.133 or
Eyes/Face

face shield. EN166[9][12]
Nitrile rubber gloves (minimum
0.11 mm thickness), a

Skin chemically resistant lab coat, EN 374[9]

and full-body protection for

large quantities.

A NIOSH-approved full-face
respirator with cartridges for
Respiratory organic vapors and NIOSH (US) or CEN (EU)[9]
particulates (e.g., OV/AG/P99
or ABEK-P2).[9][12]

Safe Handling Workflow

All work with a,a'-Dibromo-p-xylene must be conducted within a certified chemical fume hood
to ensure adequate ventilation and to avoid inhalation of its dust or vapors.
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Safe Handling Workflow for a,a’-Dibromo-p-xylene

Preparation
- Verify fume hood function
- Don full PPE
- Prepare spill kit

Weighing
- Use secondary containment
- Tare balance with container
- Add reagent carefully
- Clean any spills immediately

Reaction Setup
- Add to reaction vessel inside hood
- Use inert atmosphere if required
- Monitor reaction progress remotely if possible

Quenching & Workup
- Cool reaction mixture
- Slowly add quenching agent (e.g., isopropanol, aqueous base)
- Perform extractions in hood

Decontamination & Cleanup
- Decontaminate glassware with a suitable solvent
- Wipe down fume hood surfaces

Waste Disposal
- Segregate halogenated waste
- Dispose of solid and liquid waste in labeled, sealed containers
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of a,a'-Dibromo-p-xylene.
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Representative Experimental Protocol: Synthesis of a,o’-
Dibromo-p-xylene

This protocol is adapted from established procedures for benzylic bromination and should be
performed with strict adherence to the safety measures outlined in this guide.[2]

Objective: To synthesize a,a'-Dibromo-p-xylene from p-xylene.
Materials:

e p-Xylene

e N-Bromosuccinimide (NBS)

e Benzoyl peroxide (BPO) - Caution: potential for explosion if not handled correctly.
o Carbon tetrachloride (CClas) - Caution: toxic and carcinogenic.
e Round bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer

Procedure:

e Preparation: In a certified chemical fume hood, equip a 250 mL round bottom flask with a
magnetic stir bar and a reflux condenser.

e Charging the Flask: Add p-xylene (e.g., 5 mL, 40.78 mmol) and carbon tetrachloride (70 mL)
to the flask.[2]

« Initiation: Begin stirring and heating the mixture in an oil bath.

o Addition of Reagents: Sequentially add N-bromosuccinimide (e.g., 29.86 g, 167.80 mmol)
and benzoyl peroxide (e.g., 5.83 g, 24.08 mmol) to the flask.[2]
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» Reaction: Reflux the reaction mixture at approximately 70 °C for 12 hours.[2]
e Workup:
o Cool the reaction mixture to room temperature. A solid (succinimide) will precipitate.
o Filter the mixture to remove the solid precipitate.
o The filtrate, containing the product, should be handled with care.
 Purification:
o Remove the solvent from the filtrate via rotary evaporation under reduced pressure.

o The resulting solid can be further purified by recrystallization from ethanol, benzene, or
chloroform.[2]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

Immediately move the victim to fresh air. If
breathing is difficult, administer oxygen. If not

Inhalation breathing, give artificial respiration (do not use
mouth-to-mouth). Seek immediate medical
attention.[9][12][13]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[9][13]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[9][13]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[9][12][13]

Accidental Release Measures

e Minor Spills:
o Evacuate the immediate area.

o Wearing full PPE, cover the spill with a dry absorbent material (e.g., vermiculite, sand, or
earth).

o Carefully sweep up the material, avoiding dust generation, and place it in a suitable,
labeled container for hazardous waste disposal.[9][13]

e Major Spills:

o Evacuate the laboratory and alert emergency personnel.
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o Prevent the spill from entering drains or waterways.[9]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as bases, strong oxidizing agents, alcohols, amines, and metals.[12][13] The container
should be kept tightly closed. Store in a corrosives-compatible area.

o Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste
regulations.[13] Do not mix with other waste streams. Contaminated containers should be
treated as the product itself.[9]

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for a,a’-Dibromo-p-xylene. It is not a substitute for a thorough risk assessment and
adherence to institutional safety policies. Always consult the most recent Safety Data Sheet
(SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromo-p-xylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118104+#safety-and-handling-precautions-for-
dibromo-p-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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